Cas no 53698-56-9 (4-Methoxy-2-phenylpyridine)

• Product Name: 4-Methoxy-2-phenylpyridine
• CAS No: 53698-56-9
• MF: C₁₂H₁₁NO
• MW: 185.221843004227
• MDL: MFCD14702090
• CID: 1024894
• PubChem ID: 46315027
• Update Time: 2025-04-24

4-Methoxy-2-phenylpyridine Chemical and Physical Properties

Names and Identifiers

• 4-Methoxy-2-phenylpyridine
• 4-Methoxy-2-phenyl-pyridin
• 4-methoxy-2-phenyl-pyridine
• SB52812
• CS-0453460
• 53698-56-9
• DTXSID70673503
• MFCD14702090
• AS-44024
• AKOS015892203
• SCHEMBL12753751
• p-methoxyphenylpyridine
• DTXCID70624252

• MDL： MFCD14702090
• Inchi： 1S/C12H11NO/c1-14-11-7-8-13-12(9-11)10-5-3-2-4-6-10/h2-9H,1H3
• InChI Key： OXUCGUHGNJQWMT-UHFFFAOYSA-N
• SMILES： O(C)C1C=CN=C(C=1)C1C=CC=CC=1

Computed Properties

• Exact Mass: 185.08400
• Monoisotopic Mass: 185.084063974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 22.1Ų

Experimental Properties

• PSA: 22.12000
• LogP: 2.75720

Additional information on 4-Methoxy-2-phenylpyridine

4-Methoxy-2-phenylpyridine: A Comprehensive Overview

4-Methoxy-2-phenylpyridine, also known by its CAS number 53698-56-9, is a heterocyclic aromatic compound with significant applications in various fields of chemistry and materials science. This compound has garnered attention due to its unique electronic properties and structural versatility, making it a valuable component in the synthesis of advanced materials and pharmaceutical agents.

The molecular structure of 4-Methoxy-2-phenylpyridine consists of a pyridine ring substituted with a methoxy group at the 4-position and a phenyl group at the 2-position. This substitution pattern imparts distinct electronic characteristics, including enhanced conjugation and improved stability. Recent studies have highlighted its role as a building block in the construction of two-dimensional materials, such as graphene analogs, where its aromaticity contributes to the formation of stable π-conjugated networks.

In terms of physical properties, 4-Methoxy-2-phenylpyridine exhibits a high melting point and moderate solubility in organic solvents. These properties make it suitable for use in high-temperature applications, such as in the fabrication of organic semiconductors. Researchers have explored its potential as an active layer material in organic field-effect transistors (OFETs), where it has demonstrated promising charge transport properties.

The synthesis of 4-Methoxy-2-phenylpyridine typically involves multi-step organic reactions, including Friedel-Crafts alkylation and subsequent oxidation processes. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses, reducing production costs and minimizing waste. These developments have expanded its availability for large-scale applications in the pharmaceutical and electronics industries.

In the pharmaceutical sector, 4-Methoxy-2-phenylpyridine has been investigated for its potential as a precursor to bioactive molecules. Its ability to form hydrogen bonds and participate in π–π interactions makes it an attractive candidate for drug design. Studies have shown that derivatives of this compound exhibit anti-inflammatory and antioxidant activities, suggesting its potential use in therapeutic agents.

Beyond its chemical applications, 4-Methoxy-2-phenylpyridine has found niche uses in materials science, particularly in the development of advanced composites and nanomaterials. Its incorporation into polymer matrices has been shown to enhance mechanical strength and thermal stability, making it a valuable additive in high-performance materials.

In conclusion, 4-Methoxy-2-phenylpyridine, with its CAS number 53698-56-9, stands as a versatile compound with diverse applications across multiple disciplines. Its unique chemical properties, combined with recent advancements in synthesis and application techniques, position it as a key player in the development of next-generation materials and pharmaceuticals.